Cas no 58722-36-4 (4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide
• CAS No: 58722-36-4
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 374798
• PubChem ID: 818019
• Update Time: 2025-06-09

4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-(2-bromoacetyl)-N,N-diethyl-
• 4-(2-bromoacetyl)-N,N-diethylbenzenesulfonamide
• 4-(BROMOACETYL)-N,N-DIETHYLBENZENESULFONAMIDE
• AC1LGAF6
• AC1Q2ZHW
• AE-641
• CTK5A8747
• MolPort-002-468-221
• STL301497
• 4-(2-bromoacetyl)-N,N-diethylbenzene-1-sulfonamide
• SCHEMBL4345155
• DTXSID10355891
• AE-641/25069006
• Boronicacid,(3-amino-4-methylphenyl)-,hydrochloride(9CI)
• AKOS000117169
• 58722-36-4
• EN300-12148

• Inchi： 1S/C12H16BrNO3S/c1-3-14(4-2)18(16,17)11-7-5-10(6-8-11)12(15)9-13/h5-8H,3-4,9H2,1-2H3
• InChI Key： XSACATWDWOSQKU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)=O

Computed Properties

• Exact Mass: 333.00348
• Monoisotopic Mass: 333.003427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.436
• Boiling Point: 428.9°Cat760mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.558
• PSA: 54.45